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Compound of Interest

Compound Name: Meprylcaine

Cat. No.: B109537 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the molecular formula and weight of the

local anesthetic Meprylcaine. The information is presented in a clear, tabular format for ease of

reference. Additionally, this guide outlines the general experimental protocols typically

employed for the determination of a compound's molecular formula and weight, and includes a

logical workflow diagram for the verification process.

Meprylcaine: Molecular Data
Meprylcaine, also known by trade names such as Oracaine and Epirocaine, is a local

anesthetic with stimulant properties.[1] Accurate knowledge of its molecular formula and weight

is fundamental for research, development, and quality control purposes. The verified molecular

data for Meprylcaine is summarized below.
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Parameter Value Source

Molecular Formula C₁₄H₂₁NO₂

PubChem[2], Wikipedia[1],

DrugFuture[3], The Merck

Index[4], Drug Central[5]

Molecular Weight 235.32 g/mol
PubChem[2], DrugFuture[3],

The Merck Index[4]

IUPAC Name
[2-methyl-2-

(propylamino)propyl] benzoate
PubChem[2]

CAS Number 495-70-5
PubChem[2], Wikipedia[1],

DrugFuture[3]

Experimental Protocols for Molecular Formula and
Weight Determination
While the specific experimental records for the initial determination of Meprylcaine's properties

are not detailed in readily available public literature, the following represents standard

methodologies used in analytical chemistry to elucidate the molecular formula and weight of a

novel or existing chemical compound.

Elemental Analysis
Elemental analysis is a destructive method used to determine the percentage composition of a

pure chemical compound.

Protocol: A known mass of the sample is combusted in an excess of oxygen. The resulting

combustion products (carbon dioxide, water, and nitrogen oxides) are collected and weighed.

The mass of each element is then calculated, and from this, the empirical formula is

determined. The percent composition for Meprylcaine is C 71.46%, H 8.99%, N 5.95%, and

O 13.60%.[3][4]

Mass Spectrometry
Mass spectrometry is a primary technique for determining the molecular weight of a compound

and can also aid in confirming its molecular formula.
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Protocol: The sample is ionized, and the resulting ions are accelerated and deflected by a

magnetic field. The mass-to-charge ratio (m/z) of the ions is measured, which provides the

molecular weight of the compound. High-resolution mass spectrometry (HRMS) can provide

a highly accurate mass measurement, which can be used to deduce the molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the structure of a molecule, which can

be used to confirm the molecular formula.

Protocol: The sample is placed in a strong magnetic field and irradiated with radio waves.

The absorption of energy by the atomic nuclei is detected, producing a spectrum that reveals

the chemical environment of each atom. By analyzing the ¹H and ¹³C NMR spectra, the

number and types of atoms can be determined, thus confirming the molecular formula.

X-ray Crystallography
For crystalline solids, X-ray crystallography can provide the absolute structure of a molecule,

thereby definitively confirming the molecular formula and arrangement of atoms.

Protocol: A single crystal of the compound is irradiated with X-rays. The diffraction pattern of

the X-rays is collected and analyzed to create a three-dimensional electron density map of

the molecule, from which the atomic positions can be determined.

Logical Workflow for Compound Verification
The following diagram illustrates the logical progression of steps involved in the verification of a

chemical compound's molecular formula and weight.
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Caption: Logical workflow for the verification of a chemical compound's molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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